Cas no 2231670-85-0 (Cyanine3.5 NHS ester)

Cyanine3.5 NHS ester is a reactive fluorescent dye commonly used for labeling biomolecules, such as proteins, peptides, and antibodies, via primary amines. Its NHS ester group facilitates efficient conjugation under mild conditions, ensuring high labeling efficiency. The Cyanine3.5 fluorophore exhibits strong absorption and emission in the near-infrared region (~591 nm excitation, ~604 nm emission), making it suitable for applications requiring minimal background interference. Its hydrophilicity and photostability enhance performance in fluorescence microscopy, flow cytometry, and in vivo imaging. The dye's modular design allows for straightforward purification and characterization of labeled biomolecules, ensuring reproducibility in research and diagnostic applications.
Cyanine3.5 NHS ester structure
Cyanine3.5 NHS ester structure
Product Name:Cyanine3.5 NHS ester
CAS No:2231670-85-0
MF:C42H44BF4N3O4
MW:741.6211
CID:4671047
PubChem ID:154723795
Update Time:2025-06-22

Cyanine3.5 NHS ester Chemical and Physical Properties

Names and Identifiers

    • Cyanine3.5 NHS ester
    • R6G alkyne
    • Cyanine3 maleimide
    • BDP FL
    • Sulfo-Cyanine5 maleimide
    • Sulfo-Cyanine5.5 maleimide
    • 2231670-85-0
    • (2,5-dioxopyrrolidin-1-yl) 6-[1,1-dimethyl-2-[3-(1,1,3-trimethylbenzo[e]indol-3-ium-2-yl)prop-2-enylidene]benzo[e]indol-3-yl]hexanoate;trifluoroborane;fluoride
    • Inchi: 1S/C42H44N3O4.BF3.FH/c1-41(2)34(43(5)32-23-21-28-14-8-10-16-30(28)39(32)41)18-13-19-35-42(3,4)40-31-17-11-9-15-29(31)22-24-33(40)44(35)27-12-6-7-20-38(48)49-45-36(46)25-26-37(45)47;2-1(3)4;/h8-11,13-19,21-24H,6-7,12,20,25-27H2,1-5H3;;1H/q+1;;/p-1
    • InChI Key: AJQWBYBQWPADLY-UHFFFAOYSA-M
    • SMILES: FB(F)F.[F-].O(C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])N1C2C([H])=C([H])C3=C([H])C([H])=C([H])C([H])=C3C=2C(C([H])([H])[H])(C([H])([H])[H])C1=C([H])C([H])=C([H])C1C(C([H])([H])[H])(C([H])([H])[H])C2C3=C([H])C([H])=C([H])C([H])=C3C([H])=C([H])C=2[N+]=1C([H])([H])[H])=O)N1C(C([H])([H])C([H])([H])C1=O)=O

Computed Properties

  • Exact Mass: 741.3360997g/mol
  • Monoisotopic Mass: 741.3360997g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 10
  • Complexity: 1380
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • Topological Polar Surface Area: 69.9

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Additional information on Cyanine3.5 NHS ester

Cyanine3.5 NHS Ester: A Versatile Fluorescent Label for Bioconjugation and Imaging Applications

Cyanine3.5 NHS ester (CAS No. 2231670-85-0) is a highly versatile and widely used fluorescent label in the field of bioconjugation and imaging. This compound belongs to the cyanine dye family, which is known for its excellent photostability, high quantum yield, and low cytotoxicity. These properties make Cyanine3.5 NHS ester an ideal choice for a variety of biological applications, including protein labeling, antibody conjugation, and cellular imaging.

The NHS ester functional group in Cyanine3.5 NHS ester allows for efficient conjugation to primary amines, which are commonly found in proteins, peptides, and other biomolecules. This reactive group forms a stable amide bond with the primary amine, resulting in a covalently linked fluorescent probe. The ease of conjugation and the stability of the resulting conjugates make Cyanine3.5 NHS ester a preferred reagent for researchers working in the areas of molecular biology, biochemistry, and biotechnology.

Recent advancements in fluorescence microscopy and imaging techniques have further expanded the utility of Cyanine3.5 NHS ester. For instance, super-resolution microscopy methods such as STED (Stimulated Emission Depletion) and PALM (Photoactivated Localization Microscopy) have been successfully used with Cyanine3.5 NHS ester-labeled biomolecules to achieve sub-diffraction limit resolution. This has enabled researchers to visualize cellular structures and processes with unprecedented detail, providing valuable insights into cellular dynamics and function.

In addition to its use in imaging, Cyanine3.5 NHS ester has also found applications in multiplexed assays and high-throughput screening (HTS). The distinct emission wavelength of Cyanine3.5 NHS ester (typically around 640 nm) allows it to be easily distinguished from other fluorophores, making it suitable for simultaneous detection of multiple targets in a single experiment. This capability is particularly useful in drug discovery and development, where the ability to screen large libraries of compounds efficiently is crucial.

The stability of Cyanine3.5 NHS ester under various experimental conditions is another key advantage. It remains stable in aqueous solutions over a wide pH range and can withstand exposure to common organic solvents without significant loss of fluorescence intensity. This robustness makes it suitable for use in a wide range of experimental protocols, from simple labeling reactions to complex multi-step conjugations.

Furthermore, the low cytotoxicity of Cyanine3.5 NHS ester ensures that it does not interfere with cellular processes or viability when used at appropriate concentrations. This property is essential for applications involving live-cell imaging and long-term studies where maintaining cell health is critical.

In clinical research, Cyanine3.5 NHS ester has been used to label antibodies for diagnostic purposes. For example, it has been employed in immunohistochemistry (IHC) to detect specific antigens in tissue samples with high sensitivity and specificity. The bright fluorescence and low background signal provided by Cyanine3.5 NHS ester-labeled antibodies enhance the accuracy of diagnostic tests and facilitate early disease detection.

The versatility of Cyanine3.5 NHS ester extends beyond traditional biological applications. It has also been explored for use in nanotechnology and materials science. For instance, researchers have conjugated Cyanine3.5 NHS ester to nanoparticles to create multifunctional probes for targeted drug delivery and imaging. These probes can be designed to accumulate specifically at disease sites, such as tumors, enhancing their therapeutic efficacy while minimizing side effects.

In summary, Cyanine3.5 NHS ester (CAS No. 2231670-85-0) is a powerful tool for bioconjugation and imaging applications due to its excellent photostability, high quantum yield, low cytotoxicity, and ease of conjugation to primary amines. Its wide range of applications in research and clinical settings underscores its importance as a key reagent in modern biotechnology and biomedical research.

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